Cas no 136779-26-5 ((-)-1,2-bis(2s,5s)-2,5-dimethylphospholano)ethane)

(-)-1,2-bis(2s,5s)-2,5-dimethylphospholano)ethane structure

136779-26-5 structure

Product Name:(-)-1,2-bis(2s,5s)-2,5-dimethylphospholano)ethane

CAS No:136779-26-5

MF:C₁₄H₂₈P₂

MW:258.319645881653

MDL:MFCD01073771

CID:901408

PubChem ID:5702644

Update Time:2025-04-19

(-)-1,2-bis(2s,5s)-2,5-dimethylphospholano)ethane Chemical and Physical Properties

Names and Identifiers

- (-)-1,2-bis(2s,5s)-2,5-dimethylphospholano)ethane
- (-)-1,2-Bis((2S,5S)-2,5-Dimethylphospholano)Ethane
- (-)-1,2-Bis[(2S,5S)-2,5-dimethylphospholano]ethane
- NULL
- (S,S)-Me-BPE
- 1,2-Bis[(2S,5S)-2,5-dimethyl-1-phospholanyl]ethane
- MFCD01073771
- 23B6D1OYCY
- (S,S)-Me-bpe, (-)-
- Bpe ligands (S,S)-me-bpe [MI]
- CS-0106015
- 1,2-Bis((2S,5S)-2,5-dimethylphospholan-1-yl)ethane
- Phospholane, 1,1'-(1,2-ethanediyl)bis[2,5-dimethyl-, (2S,2'S,5S,5'S)-
- UNII-23B6D1OYCY
- Me-bpe, (S,S)-
- 136779-26-5
- Phospholane, 1,1'-(1,2-ethanediyl)bis(2,5-dimethyl-, (2S,2'S,5S,5'S)-
- AKOS015910307
- (-)-1,2-Bis[(2S,5S)-2,5-dimethylphospholano]ethane, kanata purity
- (S,S)-Me-bpe [MI]
- F82480
- SCHEMBL903337
- (2S,5S)-1-[2-[(2S,5S)-2,5-dimethylphospholan-1-yl]ethyl]-2,5-dimethylphospholane
- (-)-1,2-Bis((2S,5S)-2,5-(dimethylphospholan-1-yl))ethane
- Q27253738
- (2S,5S)-1-{2-[(2S,5S)-2,5-DIMETHYLPHOSPHOLAN-1-YL]ETHYL}-2,5-DIMETHYLPHOSPHOLANE
- DTXSID50420658
- MDL： MFCD01073771
- Inchi： 1S/C14H28P2/c1-11-5-6-12(2)15(11)9-10-16-13(3)7-8-14(16)4/h11-14H,5-10H2,1-4H3/t11-,12-,13-,14-/m0/s1
- InChI Key： IRCDUOCGSIGEAI-XUXIUFHCSA-N
- SMILES： P1(CCP2[C@@H](C)CC[C@@H]2C)[C@@H](C)CC[C@@H]1C

Computed Properties

Exact Mass: 258.16700
Monoisotopic Mass: 258.16662489g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.4
Topological Polar Surface Area: 0Å²

Experimental Properties

Color/Form: Colorless to light yellow liquid
Density: 0.938 g/mL at 25 °C
Boiling Point: 64-67 °C0.06 mm Hg
Refractive Index: n20/D 1.535
PSA: 27.18000
LogP: 5.09180
Solubility: Insoluble in water
Specific Rotation: -263° ±3° (c 1, hexane)
Sensitiveness: Air Sensitive

(-)-1,2-bis(2s,5s)-2,5-dimethylphospholano)ethane Security Information

Hazardous Material transportation number：UN 2845 4.2/PG 1
WGK Germany：3
Hazard Category Code： 11-17
Safety Instruction： 24/25
Hazardous Material Identification：
HazardClass：4.2

(-)-1,2-bis(2s,5s)-2,5-dimethylphospholano)ethane Customs Data

HS CODE：29310099

(-)-1,2-bis(2s,5s)-2,5-dimethylphospholano)ethane Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	15-0105-100mg	1,2-Bis[(2S,5S)-2,5-dimethyl-1-phospholanyl]ethane	136779-26-5	98+%(S,S)-Me-BPE	100mg	912.0CNY	2021-07-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	15-0105-2g	1,2-Bis[(2S,5S)-2,5-dimethyl-1-phospholanyl]ethane	136779-26-5	98+%(S,S)-Me-BPE	2g	11314.0CNY	2021-07-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	15-0105-500mg	1,2-Bis[(2S,5S)-2,5-dimethyl-1-phospholanyl]ethane	136779-26-5	98+%(S,S)-Me-BPE	500mg	3420.0CNY	2021-07-07
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H60265-1g	1,2-Bis[(2S,5S)-2,5-dimethyl-1-phospholanyl]ethane, 97+%	136779-26-5	97+%	1g	￥6599.00	2023-02-25
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H60265-250mg	1,2-Bis[(2S,5S)-2,5-dimethyl-1-phospholanyl]ethane, 97+%	136779-26-5	97+%	250mg	￥2146.00	2023-02-25
abcr	AB127396-100 mg	(-)-1,2-Bis(2S,5S)-2,5-dimethylphospholano)ethane, 98% (S,S)-Me-BPE; .	136779-26-5	98%	100 mg	€75.30	2023-07-20
abcr	AB127396-500 mg	(-)-1,2-Bis(2S,5S)-2,5-dimethylphospholano)ethane, 98% (S,S)-Me-BPE; .	136779-26-5	98%	500 mg	€258.00	2023-07-20
abcr	AB127396-2 g	(-)-1,2-Bis(2S,5S)-2,5-dimethylphospholano)ethane, 98% (S,S)-Me-BPE; .	136779-26-5	98%	2 g	€827.00	2023-07-20
BAI LING WEI Technology Co., Ltd.	15-0105-100mg	(-)-1,2-Bis((2S,5S)-2,5-dimethylphospholano)ethane, 98+% (S,S)-Me-BPE	136779-26-5	98+%	100mg	￥ 1035	2022-04-25
BAI LING WEI Technology Co., Ltd.	15-0105-500mg	(-)-1,2-Bis((2S,5S)-2,5-dimethylphospholano)ethane, 98+% (S,S)-Me-BPE	136779-26-5	98+%	500mg	￥ 3915	2022-04-25